3-methyl-4-nitro-5-[2-(2-propoxy-1-naphthyl)vinyl]isoxazole

• IUPAC Name: 3-methyl-4-nitro-5-[(E)-2-(2-propoxynaphthalen-1-yl)ethenyl]-1,2-oxazole
• InChI: InChI=1S/C19H18N2O4/c1-3-12-24-17-10-8-14-6-4-5-7-15(14)16(17)9-11-18-19(21(22)23)13(2)20-25-18/h4-11H,3,12H2,1-2H3/b11-9+
• InChI Key: WCBKGXYFXHLQEW-PKNBQFBNSA-N
• Canonical SMILES: CCCOC1=C(C2=CC=CC=C2C=C1)C=CC3=C(C(=NO3)C)[N+](=O)[O-]
• Isomeric SMILES: CCCOC1=C(C2=CC=CC=C2C=C1)/C=C/C3=C(C(=NO3)C)[N+](=O)[O-]
• Molecular Formula: C19H18N2O4
• Molecular Weight: 338.4 g/mol

Description

3-methyl-4-nitro-5-[2-(2-propoxy-1-naphthyl)vinyl]isoxazole, also known as AN-1792, is a synthetic peptide that has been studied for its potential use in treating Alzheimer's disease. The compound is a small molecule that has been shown to have neuroprotective effects and to improve cognitive function in animal models.

Mechanism of Action

3-methyl-4-nitro-5-[2-(2-propoxy-1-naphthyl)vinyl]isoxazole works by inhibiting the aggregation of amyloid beta peptides in the brain. This reduces the formation of amyloid plaques, which are believed to be a major contributor to the development of Alzheimer's disease. In addition, this compound has been shown to have antioxidant and anti-inflammatory effects, which may also contribute to its neuroprotective effects.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to reduce amyloid beta peptide levels in the brain, as well as to improve cognitive function and reduce inflammation. In addition, it has been shown to have antioxidant effects and to increase the levels of certain neurotransmitters in the brain.

Advantages and Limitations for Lab Experiments

One of the major advantages of 3-methyl-4-nitro-5-[2-(2-propoxy-1-naphthyl)vinyl]isoxazole is its neuroprotective effects and its potential use in treating Alzheimer's disease. However, there are also some limitations to its use in lab experiments. For example, it can be difficult to synthesize and purify, and it may not be stable under certain conditions.

Future Directions

There are a number of future directions for research on 3-methyl-4-nitro-5-[2-(2-propoxy-1-naphthyl)vinyl]isoxazole. One potential area of research is the development of new methods for synthesizing and purifying the compound. In addition, further studies are needed to investigate its mechanism of action and its potential use in treating other neurodegenerative diseases. Finally, there is a need for clinical trials to determine the safety and efficacy of this compound in humans.

Synthesis Methods

3-methyl-4-nitro-5-[2-(2-propoxy-1-naphthyl)vinyl]isoxazole can be synthesized using a variety of methods, including the reaction of 2-propoxy-1-naphthyl acetylene with 3-methyl-4-nitroisoxazole in the presence of a palladium catalyst. Other methods include the use of a Grignard reagent or a Suzuki coupling reaction.

Scientific Research Applications

3-methyl-4-nitro-5-[2-(2-propoxy-1-naphthyl)vinyl]isoxazole has been studied extensively for its potential use in treating Alzheimer's disease. It has been shown to have neuroprotective effects and to improve cognitive function in animal models. In addition, it has been shown to reduce amyloid beta peptide levels in the brain, which is a hallmark of Alzheimer's disease.